Cas no 1421530-13-3 (N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• CAS No: 1421530-13-3
• MF: C₁₉H₂₆N₂O₄S
• MW: 378.485743999481
• CID: 5948719
• PubChem ID: 71803722
• Update Time: 2025-06-13

N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• N-[2-[4-(dimethylamino)phenyl]-2-hydroxyethyl]-2-methoxy-4,5-dimethylbenzenesulfonamide
• 1421530-13-3
• N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• AKOS024555761
• N-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide
• F6414-1789

• Inchi： 1S/C19H26N2O4S/c1-13-10-18(25-5)19(11-14(13)2)26(23,24)20-12-17(22)15-6-8-16(9-7-15)21(3)4/h6-11,17,20,22H,12H2,1-5H3
• InChI Key： NDOJOGHNDZIZDT-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=C(N(C)C)C=C2)O)(=O)=O)=CC(C)=C(C)C=C1OC

Computed Properties

• Exact Mass: 378.16132849g/mol
• Monoisotopic Mass: 378.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

Comprehensive Analysis of N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS No. 1421530-13-3)

The compound N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS No. 1421530-13-3) is a sulfonamide derivative with a unique structural framework that has garnered significant interest in pharmaceutical and biochemical research. Its molecular structure combines a dimethylamino group, a hydroxyethyl moiety, and a methoxy-dimethylbenzene ring, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given its structural resemblance to other bioactive sulfonamides.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their applications in drug discovery and development. N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide stands out due to its potential role in targeting specific enzymes or receptors. For instance, sulfonamides are widely explored for their anti-inflammatory, antimicrobial, and anticancer properties. This compound's dimethylamino and hydroxyethyl groups may enhance its binding affinity to biological targets, a topic frequently searched by professionals in medicinal chemistry.

One of the most pressing questions in the scientific community is how to optimize the pharmacokinetic properties of sulfonamide derivatives. The presence of a methoxy group in CAS No. 1421530-13-3 could influence its metabolic stability and bioavailability, a key consideration for drug candidates. Additionally, the dimethylbenzene ring may contribute to lipophilicity, affecting membrane permeability. These aspects align with trending searches on "sulfonamide drug design" and "improving compound bioavailability," making this compound a relevant subject for discussion.

From a synthetic chemistry perspective, the preparation of N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide involves multi-step organic transformations. Researchers often inquire about efficient synthetic routes for such complex molecules, particularly those involving sulfonamide coupling and hydroxyethyl functionalization. The compound's CAS number, 1421530-13-3, serves as a critical identifier for accessing its synthetic protocols and physicochemical data in chemical databases.

Beyond its pharmaceutical potential, this compound has also piqued interest in material science. The dimethylamino and methoxy groups could enable its use as a building block for functional materials, such as sensors or catalysts. This interdisciplinary appeal is reflected in search trends combining "sulfonamide applications" and "advanced material design." As research progresses, the compound's versatility may unlock new opportunities in both life sciences and engineering.

In conclusion, N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS No. 1421530-13-3) represents a promising area of exploration for researchers across multiple disciplines. Its structural features, including the hydroxyethyl and dimethylbenzene components, offer a rich platform for further investigation. Whether in drug development or material innovation, this compound exemplifies the evolving landscape of sulfonamide chemistry.